N-(2,6-difluorobenzyl)-2-(2-((2-((3-methoxyphenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide

• IUPAC Name: N-[(2,6-difluorophenyl)methyl]-2-[2-[2-(3-methoxyanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C21H19F2N3O3S2/c1-29-15-5-2-4-13(8-15)25-20(28)12-31-21-26-14(11-30-21)9-19(27)24-10-16-17(22)6-3-7-18(16)23/h2-8,11H,9-10,12H2,1H3,(H,24,27)(H,25,28)
• InChI Key: QQAUKDYSZFCKPT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CSC2=NC(=CS2)CC(=O)NCC3=C(C=CC=C3F)F
• Molecular Formula: C21H19F2N3O3S2
• Molecular Weight: 463.5 g/mol

Description

N-(2,6-difluorobenzyl)-2-(2-((2-((3-methoxyphenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide is a useful research compound. Its molecular formula is C21H19F2N3O3S2 and its molecular weight is 463.52. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Compounds structurally related to N-(2,6-difluorobenzyl)-2-(2-((2-((3-methoxyphenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide have been synthesized and evaluated for their antimicrobial properties. For example, rhodanine-3-acetic acid derivatives, a similar class of compounds, demonstrated potent activity against mycobacteria, including Mycobacterium tuberculosis, and showed significant antibacterial activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (Krátký, Vinšová, & Stolaříková, 2017).

Anticancer Activity

Some derivatives structurally related to the compound have been investigated for their anticancer properties. A study on 2-(4-aminophenyl)benzothiazole derivatives revealed that these compounds exhibited considerable anticancer activity against a range of human tumor cell lines, underscoring the potential of such chemicals in oncology research (Yurttaş, Tay, & Demirayak, 2015).

Photodynamic Therapy

The application of certain derivatives in photodynamic therapy, particularly for cancer treatment, has been explored. A new zinc phthalocyanine derivative substituted with Schiff base groups demonstrated promising properties such as high singlet oxygen quantum yield, which is crucial for effective photodynamic therapy in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Material Science

In the realm of material science, thiazole-based polythiophenes were synthesized and their optoelectronic properties investigated, demonstrating the potential use of such compounds in electronic and optoelectronic applications. These studies highlight the versatility and wide range of applications for compounds incorporating thiazole units and similar structural motifs (Camurlu & Guven, 2015).